Cas no 878058-73-2 (2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide)

• Product Name: 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide
• CAS No: 878058-73-2
• MF: C₂₅H₂₉N₃O₄S
• MW: 467.580465078354
• CID: 5516551
• PubChem ID: 18563569
• Update Time: 2025-06-08

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide
• F2017-0398
• AKOS024621623
• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(2-methylphenyl)acetamide
• 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(o-tolyl)acetamide
• 878058-73-2
• 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C25H29N3O4S/c1-19-10-4-6-12-21(19)26-24(29)18-33(31,32)23-16-28(22-13-7-5-11-20(22)23)17-25(30)27-14-8-2-3-9-15-27/h4-7,10-13,16H,2-3,8-9,14-15,17-18H2,1H3,(H,26,29)
• InChI Key： LHXPVMSPDXENAY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)(C1=CN(C2C=CC=CC=21)CC(N1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 467.18787759g/mol
• Monoisotopic Mass: 467.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide (CAS No. 878058-73-2)

The compound 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide, identified by its CAS No. 878058-73-2, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining an indole core with an azepane ring and a sulfonylacetamide moiety. Such a configuration is often associated with potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly intrigued by the sulfonamide group in this compound, as it is known to interact with various biological targets, including enzymes and receptors. The presence of the azepane ring further enhances its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are frequently targeted in drug design.

The synthesis of 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. These methods are often optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its physicochemical properties.

One of the most frequently asked questions in online forums and academic discussions revolves around the potential therapeutic applications of this compound. Preliminary studies suggest that its structural features may lend themselves to applications in neurodegenerative diseases and inflammatory disorders, although further validation is required. The indole scaffold, in particular, is a common motif in drugs targeting the central nervous system, which aligns with current trends in addressing unmet medical needs in neurology.

From an industrial perspective, the scalability of 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide is a topic of interest. Companies specializing in custom synthesis and contract research often highlight the importance of cost-effective and sustainable production methods. Innovations in green chemistry, such as catalytic processes and solvent-free reactions, are being explored to minimize environmental impact while maintaining high efficiency.

In the context of intellectual property, patents related to this compound and its derivatives are closely monitored by stakeholders in the pharmaceutical industry. The competitive landscape underscores the need for continuous innovation, particularly in optimizing bioavailability and selectivity for specific biological targets. This aligns with the broader industry shift toward personalized medicine, where tailored therapies are designed based on individual genetic profiles.

For researchers and professionals seeking detailed information, databases such as PubChem and Reaxys provide comprehensive data on CAS No. 878058-73-2, including synthetic routes, safety profiles, and cited literature. These resources are invaluable for staying updated on the latest developments and ensuring compliance with regulatory standards.

In summary, 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2-methylphenyl)acetamide represents a promising candidate for further investigation in drug discovery. Its intricate structure and potential bioactivity make it a compelling subject for both academic and industrial research, particularly in the era of targeted therapies and precision medicine. As the scientific community continues to explore its applications, this compound may well emerge as a key player in addressing some of the most challenging medical conditions of our time.